Cas no 2169057-62-7 (2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol)

• Product Name: 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol
• CAS No: 2169057-62-7
• MF: C₁₀H₁₂BrClFNO
• MW: 296.563784599304
• CID: 6618611
• PubChem ID: 165962321
• Update Time: 2025-10-23

2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2169057-62-7
• EN300-1277120
• 2-(1-aminobutyl)-4-bromo-6-chloro-3-fluorophenol
• 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol

• Inchi： 1S/C10H12BrClFNO/c1-2-3-7(14)8-9(13)5(11)4-6(12)10(8)15/h4,7,15H,2-3,14H2,1H3
• InChI Key： KYOSEMREMQZLOB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1F)C(CCC)N)O)Cl

Computed Properties

• Exact Mass: 294.97748g/mol
• Monoisotopic Mass: 294.97748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol

Introduction to 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol (CAS No. 2169057-62-7)

2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol, identified by the chemical identifier CAS No. 2169057-62-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated phenols, a group known for their diverse biological activities and potential therapeutic applications. The structural features of 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol, including the presence of bromine, chlorine, and fluorine substituents, as well as an amine side chain, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for the development of novel bioactive molecules.

The synthesis and characterization of 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol have been the focus of several recent studies, reflecting its importance in drug discovery pipelines. The halogen atoms in the phenolic ring enhance the compound's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and cross-coupling reactions, which are pivotal in constructing more complex molecular architectures. Additionally, the amine functional group provides a site for further derivatization, allowing chemists to modify its pharmacological profile by introducing different pharmacophores.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and infectious disorders. 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol has been investigated as a potential lead compound due to its structural motifs that mimic natural products known for their biological activity. For instance, halogenated phenols have been shown to exhibit inhibitory effects on kinases and other enzymes implicated in disease progression. The amine substituent can also serve as a hydrogen bond acceptor or donor, which is crucial for optimizing binding affinity to biological targets.

One of the most compelling aspects of 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol is its versatility in medicinal chemistry applications. Researchers have explored its use as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For example, derivatives of this compound have been tested for their ability to modulate protein-protein interactions or interfere with signaling pathways that are dysregulated in pathological conditions. The presence of multiple reactive sites allows for extensive structural diversification, enabling the design of compounds with tailored biological activities.

The computational modeling and virtual screening of 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol have also played a crucial role in understanding its potential therapeutic applications. Advanced computational techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These studies have provided insights into its binding mode and affinity, which are essential for optimizing its pharmacokinetic and pharmacodynamic properties. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further experimental validation.

Moreover, the synthetic methodologies developed for 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol offer valuable insights into modern organic synthesis strategies. The use of transition metal-catalyzed reactions and flow chemistry techniques has enabled efficient and scalable production of this compound and its derivatives. These advancements not only improve the accessibility of halogenated phenols but also contribute to sustainable chemical manufacturing practices by minimizing waste and reducing reaction times.

The biological evaluation of 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol has revealed several promising leads that warrant further investigation. Preclinical studies have demonstrated its potential efficacy in inhibiting key enzymes involved in cancer metabolism and proliferation. Additionally, it has shown promise in modulating inflammatory responses by interacting with specific receptors or signaling pathways. These findings underscore the importance of this compound as a starting point for developing novel therapeutics.

In conclusion, 2-(1-Aminobutyl)-4-bromo-6-chloro-3-fluorophenol (CAS No. 2169057-62-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.